Cas no 330785-81-4 (ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate)
ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-((3-chloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidine-5-carboxylate
- (5-PyriMidinecarboxylicacid, 4-[[(3-chloro-4-Methoxyphenyl)Methyl]aMino]-2-(Methylthio)-,ethyl ester)
- 4-(3-Chloro-4-methoxy-benzylamino)-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester
- 4-(3-Chloro-4-methoxybenzylamino)-5-ethoxycarbonyl-2-methylthiopyrimidine
- 4-[[(3-chloro-4-methoxyphenyl)methyl]amino]-2-(methylthio)-5-Pyrimidinecarboxylic acid ethyl ester
- 5-Pyrimidinecarboxylicacid, 4-[[(3-chloro-4-methoxyphenyl)methyl]amino]-2-(methylthio)-,ethyl ...
- 5-Pyrimidinecarboxylicacid, 4-[[(3-chloro-4-methoxyphenyl)methyl]amino]-2-(methylthio)-,ethyl ester
- ethyl 4-(3-chloro-4-methoxybenzylamino)-2-(methylthio)pyrimidine-5-carboxylate
- ethyl 4-[(3-chloro-4-methoxyphenyl)methylamino]-2-methylsulfanylpyrimidine-5-carboxylate
- ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylicacid, 4-[[(3-chloro-4-methoxyphenyl)methyl]amino]-2-(methylthio)-, ethyl ester
-
- MDL: MFCD17012695
- Inchi: 1S/C16H18ClN3O3S/c1-4-23-15(21)11-9-19-16(24-3)20-14(11)18-8-10-5-6-13(22-2)12(17)7-10/h5-7,9H,4,8H2,1-3H3,(H,18,19,20)
- InChI Key: WLOQDGSMJNYRRC-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CNC1C(C(=O)OCC)=CN=C(N=1)SC)OC
Computed Properties
- Exact Mass: 367.07600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
Experimental Properties
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 514.9±45.0°C at 760 mmHg
- Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
- PSA: 101.87000
- LogP: 3.07120
ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,Store in freezer, under -20°C
ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM167399-5g |
Ethyl 4-((3-chloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidine-5-carboxylate |
330785-81-4 | 95+% | 5g |
$113 | 2021-08-05 | |
| Chemenu | CM167399-10g |
Ethyl 4-((3-chloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidine-5-carboxylate |
330785-81-4 | 95+% | 10g |
$169 | 2021-08-05 | |
| Chemenu | CM167399-25g |
Ethyl 4-((3-chloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidine-5-carboxylate |
330785-81-4 | 95+% | 25g |
$281 | 2021-08-05 | |
| Chemenu | CM167399-10g |
Ethyl 4-((3-chloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidine-5-carboxylate |
330785-81-4 | 95%+ | 10g |
$59 | 2023-02-18 | |
| Chemenu | CM167399-25g |
Ethyl 4-((3-chloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidine-5-carboxylate |
330785-81-4 | 95%+ | 25g |
$139 | 2023-02-18 | |
| Apollo Scientific | OR48263-1g |
Ethyl 4-[(3-chloro-4-methoxybenzyl)amino]-2-(methylthio)pyrimidine-5-carboxylate |
330785-81-4 | 1g |
£10.00 | 2024-05-23 | ||
| Apollo Scientific | OR48263-5g |
Ethyl 4-[(3-chloro-4-methoxybenzyl)amino]-2-(methylthio)pyrimidine-5-carboxylate |
330785-81-4 | 5g |
£15.00 | 2024-05-23 | ||
| Apollo Scientific | OR48263-25g |
Ethyl 4-[(3-chloro-4-methoxybenzyl)amino]-2-(methylthio)pyrimidine-5-carboxylate |
330785-81-4 | 25g |
£43.00 | 2024-05-23 | ||
| Ambeed | A106771-1g |
Ethyl 4-((3-chloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidine-5-carboxylate |
330785-81-4 | 98% | 1g |
$14.00 | 2022-03-29 | |
| Ambeed | A106771-5g |
Ethyl 4-((3-chloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidine-5-carboxylate |
330785-81-4 | 98% | 5g |
$7.0 | 2025-02-26 |
ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate Production Method
ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate Suppliers
ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate
Professional Introduction to Ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate (CAS No. 330785-81-4)
Ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate, identified by its CAS number 330785-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This pyrimidine derivative exhibits a complex molecular structure that positions it as a potential candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.
The molecular framework of this compound incorporates several key functional groups that contribute to its pharmacological profile. The presence of a 3-chloro-4-methoxyphenyl moiety suggests interactions with biological targets that may involve aromatic hydrocarbon recognition or modulation of enzyme activity. Additionally, the methylsulfanyl group introduces a polar, sulfur-containing moiety, which can enhance solubility and binding affinity in biological systems. These features make the compound a promising scaffold for designing molecules with tailored biological activities.
In recent years, there has been growing interest in pyrimidine-based compounds due to their diverse pharmacological properties and their role as key intermediates in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of functional groups in Ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate aligns it with this trend, making it a subject of considerable research interest.
One of the most compelling aspects of this compound is its potential to interact with various biological targets. The 3-chloro-4-methoxyphenyl group is known to be present in several bioactive molecules, where it serves as a recognition element for enzymes and receptors. Similarly, the methylsulfanyl group has been shown to modulate protein-ligand interactions, influencing both binding affinity and selectivity. These characteristics suggest that Ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate could be a valuable starting point for developing drugs targeting neurological disorders, cardiovascular diseases, or other conditions where precise molecular interactions are critical.
The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The introduction of the pyrimidine core is followed by functionalization at multiple positions to achieve the desired structure. This process requires careful optimization to ensure high yields and purity, which are essential for subsequent biological evaluation.
In the context of current research, Ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate fits into the broader trend of developing small molecule inhibitors for kinases and other enzymes involved in cancer progression. The structural features of this compound suggest potential activity against targets such as tyrosine kinases, which are known to play a pivotal role in cell signaling pathways associated with tumor growth and metastasis.
Recent studies have demonstrated that pyrimidine derivatives can exhibit potent inhibitory effects on various kinases by mimicking natural substrates or interfering with ATP binding sites. The presence of both aromatic and sulfur-containing groups in Ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate may contribute to its ability to modulate these enzymes effectively. Further investigation into its mechanism of action could provide insights into new therapeutic strategies for cancer treatment.
Beyond its potential applications in oncology, this compound may also have relevance in other therapeutic areas. For instance, its ability to interact with biological targets could make it useful in developing treatments for inflammatory diseases or neurodegenerative disorders. The sulfur-containing group, in particular, has been implicated in modulating redox signaling pathways, which are dysregulated in many pathological conditions.
The development of new drugs often involves a rigorous process of screening and optimization to identify molecules with optimal pharmacokinetic properties. Ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate represents an early stage candidate that requires further characterization before it can be advanced into clinical trials. However, its structural features and potential biological activities make it an exciting prospect for future research.
In conclusion, Ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate (CAS No. 330785-81-4) is a compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups position it as a promising candidate for further exploration in drug discovery, particularly for targeting enzymes involved in cancer progression and other diseases. As research continues to uncover new applications for pyrimidine derivatives, compounds like this one are likely to play an increasingly important role in the development of novel therapeutic agents.
330785-81-4 (ethyl 4-{[(3-chloro-4-methoxyphenyl)methyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)